4-[3-(4-Carbamimidoylanilino)propylamino]benzenecarboximidamide

• CAS No.: 125880-81-1
• Molecular Formula: C17H22N6
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 4-[3-(4-carbamimidoylanilino)propylamino]benzenecarboximidamide
• InChI: InChI=1S/C17H22N6/c18-16(19)12-2-6-14(7-3-12)22-10-1-11-23-15-8-4-13(5-9-15)17(20)21/h2-9,22-23H,1,10-11H2,(H3,18,19)(H3,20,21)
• InChI Key: ULZAPTUUAYXQCK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=N)N)NCCCNC2=CC=C(C=C2)C(=N)N
• Synonyms: 4-[3-[(4-carbamimidoylphenyl)amino]propylamino]benzenecarboximidamide

Description

4,4’-1,3-Propanediyldiimino)bis-benzenecarboximidamide is a chemical compound with the molecular formula C17H24N8.

Preparation Methods

The synthesis of 4,4’-1,3-Propanediyldiimino)bis-benzenecarboximidamide involves multiple steps. One common method includes the reaction of benzenecarboximidamide with 1,3-propanediyldiimino. The reaction conditions typically involve controlled temperatures and the use of specific catalysts to ensure the desired product is obtained. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

4,4’-1,3-Propanediyldiimino)bis-benzenecarboximidamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4,4’-1,3-Propanediyldiimino)bis-benzenecarboximidamide has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Medicine: It is being explored for its potential therapeutic effects and as a diagnostic tool.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4,4’-1,3-Propanediyldiimino)bis-benzenecarboximidamide involves its interaction with specific molecular targets. It may inhibit DNA replication or interact with RNA, affecting cellular processes. The exact pathways and targets are still under investigation, but it is known to have affinity for certain enzymes and proteins .

Comparison with Similar Compounds

4,4’-1,3-Propanediyldiimino)bis-benzenecarboximidamide can be compared with similar compounds such as diminazeneWhile both compounds share structural similarities, 4,4’-1,3-Propanediyldiimino)bis-benzenecarboximidamide has unique properties and applications that distinguish it from diminazene .